Cas no 886763-30-0 (2-(4-Fluorophenoxy)propylamine)

• Product Name: 2-(4-Fluorophenoxy)propylamine
• CAS No: 886763-30-0
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• MDL: MFCD02684117
• CID: 3061250
• PubChem ID: 3772369
• Update Time: 2025-04-21

2-(4-Fluorophenoxy)propylamine Chemical and Physical Properties

Names and Identifiers

• 1-[(1-aminopropan-2-yl)oxy]-4-fluorobenzene
• AKOS005688966
• AS-45693
• 2-(4-fluorophenoxy)propan-1-amine
• 886763-30-0
• SCHEMBL10850804
• 2-(4-FLUORO-PHENOXY)-PROPYLAMINE
• AB12553
• CS-0171981
• EN300-91867
• MFCD02684117
• AR3803
• STL069255
• 2-(4-Fluorophenoxy)propylamine
• Z274779140
• 1-((1-Aminopropan-2-yl)oxy)-4-fluorobenzene
• 859-708-0

• MDL： MFCD02684117
• Inchi： 1S/C9H12FNO/c1-7(6-11)12-9-4-2-8(10)3-5-9/h2-5,7H,6,11H2,1H3
• InChI Key： BKMIGRSVUBPFSI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC(C)CN

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.1±0.1 g/cm3
• Boiling Point: 255.5±20.0 °C at 760 mmHg
• Flash Point: 108.3±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(4-Fluorophenoxy)propylamine Security Information

• Signal Word：Danger
• Hazard Statement： H302;H318
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C